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Welcome to the technical support center for Extracellular Vesicle (EV) RNA Sequencing. As a
Senior Application Scientist, | have designed this guide to provide you with not just protocols,
but the underlying rationale for critical quality control (QC) steps. Navigating the nuances of EV-
RNA-seq can be challenging due to the inherently low biomass and unique RNA profile of
extracellular vesicles. This resource is structured to address the most common questions and
troubleshooting scenarios encountered in the field, ensuring your experiments are robust,
reproducible, and yield high-quality, interpretable data.

Section 1: Frequently Asked Questions (FAQS)

This section addresses high-level, common inquiries about the EV RNA-seq workflow,
providing foundational knowledge for designing and evaluating your experiments.

Q1: What are the most critical QC checkpoints in an EV
RNA-seq experiment?

A: A successful EV RNA-seq experiment relies on a multi-stage QC process. Each checkpoint
validates the integrity of the sample before proceeding to the next, more costly step. The critical
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checkpoints are:

o EV Isolate Characterization: Before RNA extraction, you must verify the presence of EVs and
assess the purity of your preparation. This is crucial because co-isolated contaminants can
significantly impact RNA yield and composition.[1][2]

o EV RNA Quantification and Sizing: After extraction, the concentration and size profile of the
isolated RNA must be determined. This step informs the feasibility of proceeding with library
preparation and helps set expectations for data output.[3]

o cDNA Library Quantification and Sizing: This is arguably the most critical checkpoint before
sequencing. It involves assessing the concentration of the final library and, most importantly,
checking for the presence of adapter-dimers, which can otherwise dominate the sequencing
run.[4][5]

¢ Post-Sequencing Data Quality Assessment: After the sequencing run, raw data must be
evaluated for quality scores, adapter content, and other metrics to ensure the data is reliable
for downstream biological analysis.[6][7]

Below is a diagram illustrating the key decision points in the workflow.
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Caption: Key QC checkpoints in the EV RNA-seq workflow.
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Q2: My Bioanalyzer report shows an "N/A" for the RNA
Integrity Number (RIN). Is my RNA degraded?

A: Not necessarily. This is a very common and expected observation for EV RNA samples. The
RNA Integrity Number (RIN) algorithm is designed for cellular RNA and relies heavily on the
ratio of intact 18S and 28S ribosomal RNA (rRNA) peaks to assess integrity.[8][9] However,
EVs typically contain very little to no intact 18S and 28S rRNA,; their cargo is predominantly
composed of small RNAs (<200 nucleotides) like miRNAs, tRNAs, and fragments of larger
RNAs.[3][10]

Therefore, the absence of these large rRNA peaks leads the software to assign a low or "N/A"
RIN value. For EV RNA, you should ignore the RIN score and instead focus on the
electropherogram trace itself. A good quality EV RNA sample will typically show a distinct
profile enriched in the small RNA range.[11][12]

Q3: What is a realistic RNA yield to expect from my EV
sample?

A: The RNAyield from EVs is notoriously low and highly dependent on the biofluid source,
isolation method, and starting volume.[3][13] It is not uncommon to obtain RNA concentrations
that are below the limit of detection of common quantification methods.[3]

o Causality: The low yield is due to the small size of vesicles and the fact that not all EVs may
contain RNA. Furthermore, rigorous purification methods designed to remove non-EV
contaminants (like lipoproteins, which also carry RNA) will naturally result in lower, but purer,
EV RNA yields.[2][14]

For small RNA sequencing, library preparation kits are often optimized for inputs as low as 1-10
ng of total RNA, but successful libraries have been generated from picogram-level inputs. The
key is not the absolute yield, but whether the RNA is of sufficient quality to generate a complex
library without significant adapter-dimer formation.[15]

Q4: How do | assess the purity of my EV preparation
before RNA extraction?
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A: Assessing EV purity is critical because co-isolating contaminants, such as lipoproteins or
RNA-binding proteins, can skew your sequencing results.[2][16] A multi-pronged approach is
recommended:

» Particle-to-Protein Ratio: Use Nanoparticle Tracking Analysis (NTA) to measure particle
concentration and a protein quantification assay (e.g., Qubit Protein, BCA) to measure total
protein concentration. A higher particle-to-protein ratio generally indicates higher purity.[17]

o Western Blotting: Probe for the presence of EV-specific markers (e.g., transmembrane
proteins like CD9, CD63, CD81) and the absence of markers from common contaminants
(e.g., Apolipoprotein A-1 for lipoproteins, Calnexin for cellular debris).[17]

e Transmission Electron Microscopy (TEM): TEM can visually confirm the presence of intact,
cup-shaped vesicles of the expected size and morphology.[6]

Q5: What are the key metrics to look for when QC'ing my
sequencing library?

A: The final library QC is your last chance to prevent a failed sequencing run. The two primary
metrics are:

o Library Size: Assessed via capillary electrophoresis (e.g., Agilent Bioanalyzer, TapeStation).
For a small RNA library, you expect to see a distinct peak corresponding to the adapter-
ligated small RNAs. The exact size depends on the kit, but it's typically in the 145-160 bp
range.[6][18]

o Absence of Adapter-Dimers: This is the most critical factor. Adapter-dimers are byproducts of
the ligation reaction where the 5" and 3' adapters ligate to each other without an RNA insert.
[4] They appear as a sharp peak at a smaller size than the main library (e.g., ~120-130 bp).
[19] Because they are smaller, they amplify and cluster more efficiently on the sequencer
flow cell, consuming sequencing reads at the expense of your actual library.[4] A library with
a prominent adapter-dimer peak should not be sequenced without further cleanup.

Q6: My FASTQC report shows a "FAIL" for
"Overrepresented Sequences." Should | be concerned?
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A: For small RNA-seq data, this is often expected and not necessarily a sign of a problem.[20]

o Causality: Unlike genomic or mRNA sequencing where DNA/RNA is randomly fragmented,
small RNA sequencing captures intact, endogenous small RNA molecules. It is common for
a few specific miRNAs or other small RNAs to be highly abundant in a given biological
sample. These highly expressed small RNAs will naturally appear as "overrepresented
sequences."

o What to check: The key is to investigate what these sequences are. In many cases, they will
map to known, abundant miRNAs. However, you should also check for the presence of
adapter sequences. If the overrepresented sequence is an adapter, it indicates that adapter
trimming was incomplete and needs to be addressed bioinformatically.[19][21]

Section 2: Troubleshooting Guides

This section provides a question-and-answer formatted guide to troubleshoot specific issues
you may encounter during your experiments.

Problem: Low or Undetectable RNA Yield

Q: I've extracted RNA from my EVs, but my Qubit reading is "Too Low" and | see nothing on the
Bioanalyzer. What went wrong?

A: This is a common challenge. Let's break down the potential causes and solutions.
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Possible Cause

Why It Happens

Recommended Solution

Inefficient EV Isolation

The chosen isolation method
may have low recovery, or the
starting material may have a
low EV concentration. Some
methods prioritize purity over
yield.[2][22]

Increase the starting volume of
your biofluid if possible.[13]
Consider comparing your
current isolation method to
another (e.g., size-exclusion
chromatography vs.
precipitation) as different
methods have different

recovery characteristics.[17]

Incomplete EV Lysis

The lysis buffer used in the
RNA extraction kit was not
sufficient to break open the
tough lipid bilayer of the EVs,
leaving the RNA trapped

inside.

Ensure you are using a kit
specifically designed for or
validated with biofluids/EVs.
Extend the lysis incubation
time or add an extra vortexing
step to ensure complete

disruption.[23]

RNA Degradation

RNases were introduced
during or after the
isolation/extraction process.
Improper sample storage can

also lead to degradation.[23]

Ensure a strict RNase-free
workflow. Use nuclease-free
water, tubes, and pipette tips.
Wear gloves at all times.
Process samples quickly and
store them appropriately
(-80°C).

Poor RNA Recovery

If using a column-based
extraction method, the low
amount of RNA may not bind
efficiently to the silica
membrane, or elution may be

incomplete.

Many kits recommend adding
a carrier RNA (e.g., glycogen)
to improve the recovery of very
small amounts of target RNA.
[3] When eluting, warm the
elution buffer to 60-70°C and
let it sit on the column for 5-10
minutes before centrifugation

to improve efficiency.[24]
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Problem: Significant Adapter-Dimer Contamination in
Library

Q: My library electropherogram shows a large peak at ~125 bp and a much smaller peak for
my actual library at ~150 bp. What should | do?

A: This indicates significant adapter-dimer contamination, a critical issue that must be resolved
before sequencing.[5]

o Causality: Adapter-dimers form when the sequencing adapters ligate to each other. This is
highly favored when the concentration of input RNA is very low, as the adapters are in vast
molar excess compared to the RNA molecules.[4][15] Inefficient cleanup or size selection
steps after library preparation can fail to remove these contaminants.

Symptom:
High Adapter-Dimer Peak
(~120-130 bp) in Library

Possible Cause 1: Possible Cause 2:
Low RNA Input Inefficient Size Selection

Solution:

- Perform a stringent bead-based
size selection (e.g., double-sided SPRI).
- A gel purification step may be required

for very contaminated libraries.

Solution:
- Increase RNA input if possible.
- Use a library prep kit optimized
for ultra-low input.

Action:

Re-purify existing library or
re-prepare library with optimizations.
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Caption: Troubleshooting adapter-dimer contamination.

Protocol: Stringent Bead-Based Size Selection for Adapter-Dimer
Removal

This protocol uses SPRI (Solid Phase Reversible Immobilization) beads to remove smaller
DNA fragments (adapter-dimers). The ratios provided are starting points and may need
optimization for your specific library prep kit.

o First Bead Selection (Remove Large Fragments):
o Bring your library volume to 50 pL with nuclease-free water.

o Add 0.7x volume (35 pL) of SPRI beads. Pipette mix 10 times and incubate for 5 minutes
at room temperature.

o Place the tube on a magnetic stand. Wait for the solution to clear, then transfer the
supernatant to a new tube. Discard the beads, which have bound the large, unwanted
DNA fragments.

e Second Bead Selection (Bind Library, Exclude Dimers):

o To the supernatant from the previous step, add an additional 0.5x volume (25 pL) of SPRI
beads. The total bead volume is now 1.2x the original library volume.

o Pipette mix 10 times and incubate for 5 minutes at room temperature.

o Place the tube on the magnetic stand. Wait for the solution to clear, then discard the
supernatant. The supernatant contains the adapter-dimers.

e Washing and Elution:

o With the tube still on the magnet, wash the beads twice with 200 pL of fresh 80% ethanol.
Do not disturb the bead pellet.

o Air dry the beads for 5-10 minutes until the pellet is no longer shiny. Do not over-dry.
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o Elute the library from the beads by resuspending in 15-20 pL of nuclease-free water or

elution buffer. Incubate for 2 minutes, then place back on the magnet and transfer the

clean eluate to a new tube.

e Final QC:

o Run the purified library on a Bioanalyzer or TapeStation to confirm the removal of the

adapter-dimer peak.

Section 3: Data Interpretation Tables

Use these tables as a quick reference for interpreting your QC data at different stages of the

workflow.

Table 1: Pre-Sequencing QC Metrics for EV RNA and

Libraries

Marginal .
. Poor Quality
QC . Quality
. Parameter Good Quality . (STOP -
Checkpoint (Proceed with
. Troubleshoot)
Caution)
] Very low signal,
Profile shows )
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o Bioanalyzer/Tape  enrichment of o
EV RNA Sizing ] indication of marker peak
Station Trace small RNAs o
small RNA visible.
(<200 nt).[3][25] _
population.
o Adapter-dimer
) Main library peak
Sharp, single ] peak (~120-130
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Table 2: | : P . 3¢ .
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